5-Fluoro-4-(piperidin-4-ylmethoxy)pyrimidine;dihydrochloride
Overview
Description
Scientific Research Applications
Deoxycytidine Kinase Inhibitors
A key intermediate in the preparation of potent deoxycytidine kinase (dCK) inhibitors, specifically 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine dihydrochloride, has been synthesized through a practical method. This compound serves as a crucial component in developing a new class of dCK inhibitors, offering a more economical alternative to existing synthesis processes (Zhang et al., 2009).
Corrosion Inhibition
Piperidine derivatives, including those related to 5-Fluoro-4-(piperidin-4-ylmethoxy)pyrimidine, have been evaluated for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations have been performed to understand their adsorption and inhibition efficiencies. These studies provide insights into the potential applications of these compounds in protecting metals against corrosion (Kaya et al., 2016).
Antiviral and Anticancer Research
Several studies have explored the synthesis and biological activity of fluorinated pyrimidine derivatives, indicating their potential in antiviral and anticancer therapies. The research includes the investigation of novel fluoro-substituted compounds with significant activity against lung cancer and the development of antimycobacterial agents (Hammam et al., 2005); (Kumar et al., 2008).
Biochemical and Molecular Dynamics
Research has also focused on the synthesis and molecular dynamics of fluoropyrimidine derivatives, highlighting their biochemical properties and potential therapeutic applications. These studies are crucial in understanding the mechanisms of action of these compounds and their efficacy in various therapeutic contexts (Brown & Waring, 1974); (Yoshida et al., 2007).
Future Directions
Piperidine derivatives, such as 5-Fluoro-4-(piperidin-4-ylmethoxy)pyrimidine;dihydrochloride, continue to be a vital fundament in the production of drugs . They show several essential features and are being utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents . This suggests that there is potential for future research and development in this area.
properties
IUPAC Name |
5-fluoro-4-(piperidin-4-ylmethoxy)pyrimidine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN3O.2ClH/c11-9-5-13-7-14-10(9)15-6-8-1-3-12-4-2-8;;/h5,7-8,12H,1-4,6H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJQJAUWWRPGFMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=NC=NC=C2F.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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